
An In-depth Technical Guide to 1,1,3,3-
Tetraisopropyldisiloxane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,1,3,3-Tetraisopropyldisiloxane

Cat. No.: B103293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,1,3,3-tetraisopropyldisiloxane,

a key organosilicon compound. This document details its chemical identifiers, physical

properties, and a significant synthetic transformation. It is intended to be a valuable resource

for professionals in research and development.

Core Chemical Identifiers
1,1,3,3-Tetraisopropyldisiloxane is a symmetrically substituted disiloxane characterized by

the presence of four isopropyl groups attached to the silicon atoms. These bulky alkyl groups

confer specific reactivity and solubility properties to the molecule.
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Identifier Value

CAS Number 18043-71-5

IUPAC Name {[Bis(propan-2-yl)silyl]oxy}bis(propan-2-yl)silane

Molecular Formula C₁₂H₃₀OSi₂

Molecular Weight 246.54 g/mol

PubChem CID 6329600

InChI
InChI=1S/C12H28OSi2/c1-9(2)14(10(3)4)13-

15(11(5)6)12(7)8/h9-12H,1-8H3

InChIKey GSKVLVXXJRJNAN-UHFFFAOYSA-N

SMILES
CC(C)--INVALID-LINK--O--INVALID-LINK--

C(C)C

Physicochemical Properties
The physical properties of 1,1,3,3-tetraisopropyldisiloxane are influenced by its molecular

structure, including its moderate molecular weight and the presence of nonpolar isopropyl

groups.

Property Value Reference

Boiling Point 129-130 °C at 6 mmHg

Density 0.831 g/mL at 25 °C

Refractive Index n20/D 1.433

Synthesis and Reactions
While the direct synthesis of 1,1,3,3-tetraisopropyldisiloxane can be achieved through the

hydrolysis of corresponding halosilanes, a well-documented and significant reaction is its use

as a precursor to 1,3-dichloro-1,1,3,3-tetraisopropyldisiloxane. This dichlorinated analog is a

widely used protecting group in organic synthesis, particularly in nucleoside and carbohydrate

chemistry.
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Experimental Protocol: Chlorination of 1,1,3,3-
Tetraisopropyldisiloxane
The following protocol describes the synthesis of 1,3-dichloro-1,1,3,3-
tetraisopropyldisiloxane from 1,1,3,3-tetraisopropyldisiloxane.

Materials:

1,1,3,3-Tetraisopropyldisiloxane

Trichloroisocyanuric acid (TCCA)

Tetrahydrofuran (THF), anhydrous

Procedure:

Under an inert atmosphere (e.g., argon or nitrogen), a flask is charged with 1,1,3,3-
tetraisopropyldisiloxane and anhydrous THF (approximately 20 mL of THF per gram of

disiloxane).

The mixture is cooled to -20 °C using a suitable cooling bath.

Trichloroisocyanuric acid (TCCA) is added in small portions to the stirred solution. An excess

of TCCA is used (1 equivalent of TCCA per equivalent of siloxane).

After the addition of TCCA is complete, the reaction mixture is stirred for an additional 15

minutes at -20 °C.

The cooling bath is then removed, and the solution is allowed to warm to room temperature.

The solvent (THF) and any unreacted TCCA are removed under reduced pressure. It is

important to perform this step promptly to avoid product degradation.

This procedure provides a high-yield conversion to the dichlorinated product.
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Caption: Synthetic pathway for the chlorination of 1,1,3,3-tetraisopropyldisiloxane.

Applications in Synthesis
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1,1,3,3-Tetraisopropyldisiloxane primarily serves as a precursor to the versatile protecting

group, 1,3-dichloro-1,1,3,3-tetraisopropyldisiloxane (TIPDSiCl₂). The resulting

tetraisopropyldisiloxane-1,3-diyl (TIPDS) group is extensively used in synthetic organic

chemistry.

The TIPDS group is particularly valuable for the simultaneous protection of 1,2- and 1,3-diols.

Its bulky isopropyl groups provide steric hindrance, which influences the regioselectivity of its

introduction and subsequent reactions at other positions of the molecule. This has found

significant application in the synthesis of complex molecules, including:

Nucleoside Chemistry: The TIPDS group is a cornerstone for the protection of the 3'- and 5'-

hydroxyl groups of ribonucleosides, enabling selective modifications at the 2'-position.

Carbohydrate Chemistry: It is employed as a protecting group for diols in various

monosaccharides, facilitating regioselective synthesis.

Natural Product Synthesis: The selective protection of diols by the TIPDS group is a key

strategy in the total synthesis of various natural products.

Conclusion
1,1,3,3-Tetraisopropyldisiloxane is a valuable organosilicon reagent, primarily functioning as

a precursor to the widely used TIPDS protecting group. The ability of the TIPDS group to

selectively protect diols has made it an indispensable tool in the synthesis of complex organic

molecules, particularly in the fields of nucleoside and carbohydrate chemistry. This guide

provides essential information for researchers and developers working with this important

compound and its derivatives.

To cite this document: BenchChem. [An In-depth Technical Guide to 1,1,3,3-
Tetraisopropyldisiloxane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103293#1-1-3-3-tetraisopropyldisiloxane-cas-
number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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